Cas no 128439-50-9 (L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline)

L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline structure
128439-50-9 structure
Product Name:L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
CAS No:128439-50-9
MF:C51H70N10O14
MW:1047.16011285782
CID:149400
PubChem ID:5488810
Update Time:2025-10-29

L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline Chemical and Physical Properties

Names and Identifiers

    • Trypsin-modulatingoostatic factor (Aedes aegypti) (9CI)
    • (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carbo
    • oostatic factor, mosquito
    • H-Ydpapppppp-OH
    • L-tyrosyl-L-alpha-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
    • Mosquito oostatic factor
    • Oostatic hormone A (Aedes aegypti)
    • Peptide oostatic hormone
    • Peptide oostatic hormone (Diptera)
    • TMOF
    • TMOF, mosquito
    • Trypsin modulating oostatic factor, mosquito
    • Tyrosyl-aspartyl-prolyl-alanyl-prolyl-prolyl-prolyl-prolyl-prolyl-proline
    • 128439-50-9
    • H-Tyr-Asp-Pro-Ala-Pro-Pro-Pro-Pro-Pro-Pro-OH
    • (2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
    • DTXSID40155902
    • BSVHTRRLCAVQCZ-JDEXMCKMSA-N
    • NH2-Tyr-Asp-Pro-Ala-Pro-Pro-Pro-Pro-Pro-Pro-COOH
    • L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline
    • Inchi: 1S/C51H70N10O14/c1-29(53-43(66)34-9-2-20-55(34)45(68)33(28-41(63)64)54-42(65)32(52)27-30-16-18-31(62)19-17-30)44(67)56-21-3-10-35(56)46(69)57-22-4-11-36(57)47(70)58-23-5-12-37(58)48(71)59-24-6-13-38(59)49(72)60-25-7-14-39(60)50(73)61-26-8-15-40(61)51(74)75/h16-19,29,32-40,62H,2-15,20-28,52H2,1H3,(H,53,66)(H,54,65)(H,63,64)(H,74,75)/t29-,32-,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
    • InChI Key: BSVHTRRLCAVQCZ-JDEXMCKMSA-N
    • SMILES: O=C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@H](C)NC([C@@H]1CCCN1C([C@H](CC(=O)O)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(N1CCC[C@H]1C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 1046.5077
  • Monoisotopic Mass: 1046.507297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 16
  • Complexity: 2240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: -2.8
  • Topological Polar Surface Area: 321

Experimental Properties

  • Density: 1.437
  • Boiling Point: 1401.1°C at 760 mmHg
  • Flash Point: 801.2°C
  • Refractive Index: 1.633
  • PSA: 321.22

L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H261280-10mg
L-​Tyrosyl-​L-​α-​aspartyl-​L-​prolyl-​L-​alanyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-L-​proline
128439-50-9
10mg
$161.00 2023-05-18
TRC
H261280-25mg
L-​Tyrosyl-​L-​α-​aspartyl-​L-​prolyl-​L-​alanyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-L-​proline
128439-50-9
25mg
$316.00 2023-05-18
TRC
H261280-50mg
L-​Tyrosyl-​L-​α-​aspartyl-​L-​prolyl-​L-​alanyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-​L-​prolyl-L-​proline
128439-50-9
50mg
$563.00 2023-05-18

L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline Related Literature

Additional information on L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline

Recent Advances in the Study of L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline (CAS: 128439-50-9)

The peptide L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline (CAS: 128439-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This decapeptide, characterized by its unique proline-rich sequence, has been the subject of multiple studies aimed at elucidating its structural properties, biological activities, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent structural studies utilizing nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have revealed that the peptide adopts a polyproline II (PPII) helix conformation, a secondary structure commonly associated with protein-protein interactions. This structural feature is particularly relevant given the peptide's potential role in modulating intracellular signaling pathways. Computational modeling studies further support these findings, highlighting the stability of the PPII helix under physiological conditions.

In vitro and in vivo studies have demonstrated that L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline exhibits high affinity for specific extracellular matrix components, particularly collagen and elastin. This binding affinity suggests potential applications in tissue engineering and regenerative medicine. Additionally, the peptide has shown promising results in preclinical models of fibrosis, where it appears to inhibit excessive collagen deposition by disrupting fibroblast activation.

From a pharmacological perspective, recent investigations have focused on optimizing the delivery and bioavailability of this peptide. Due to its relatively large molecular weight and hydrophilicity, researchers have explored various formulation strategies, including nanoparticle encapsulation and chemical modification of the N-terminus. Preliminary data indicate that these approaches significantly enhance the peptide's stability and cellular uptake, thereby improving its therapeutic potential.

Ongoing clinical trials are evaluating the safety and efficacy of L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline in treating fibrotic disorders and age-related tissue degeneration. Early-phase results are encouraging, with no significant adverse effects reported to date. However, further studies are required to fully characterize the peptide's pharmacokinetic and pharmacodynamic profiles in human subjects.

In conclusion, the latest research on L-Tyrosyl-L-α-aspartyl-L-prolyl-L-alanyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-prolyl-L-proline (CAS: 128439-50-9) underscores its multifaceted biological activities and therapeutic potential. Future studies should focus on elucidating its mechanism of action at the molecular level and exploring its applications in other disease contexts, such as cancer metastasis and inflammatory conditions.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd